Cas no 2306262-21-3 (1H-pyrano[3,4-c]pyridin-4-one)

• Product Name: 1H-pyrano[3,4-c]pyridin-4-one
• CAS No: 2306262-21-3
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 6221337
• PubChem ID: 69190218
• Update Time: 2026-03-11

1H-pyrano[3,4-c]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 1H-pyrano[3,4-c]pyridin-4-one
• SCHEMBL4787433
• PB48945
• 1H-Pyrano[3,4-c]pyridin-4(3H)-one
• 2306262-21-3
• PS-16706
• P20308

• Inchi： 1S/C8H7NO2/c10-8-5-11-4-6-3-9-2-1-7(6)8/h1-3H,4-5H2
• InChI Key： MIVMVVXIKWPDTG-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CN=CC=2C1)=O

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines Pyranopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines

Additional information on 1H-pyrano[3,4-c]pyridin-4-one

1H-Pyrano[3,4-C]Pyridin-4-One: A Comprehensive Overview

1H-Pyrano[3,4-c]pyridin-4-one, also known by its CAS number 2306262-21-3, is a unique and fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrano-pyridones, which are characterized by their fused bicyclic structure combining a pyran ring with a pyridone moiety. The pyrano[3,4-c]pyridin-4-one system is particularly notable for its potential applications in drug discovery and materials science.

The synthesis of 1H-pyrano[3,4-c]pyridin-4-one has been explored through various methodologies, including cyclization reactions of appropriately substituted precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which are critical for scaling up production for research and industrial purposes. For instance, researchers have employed transition metal catalysts to facilitate the formation of the fused bicyclic structure, thereby improving yields and reducing reaction times.

One of the most intriguing aspects of 1H-pyrano[3,4-c]pyridin-4-one is its versatile reactivity. The compound exhibits a range of electronic properties due to the conjugation between the pyran and pyridone rings. This makes it an attractive candidate for applications in optoelectronics and as a precursor for more complex molecules. Recent studies have demonstrated that derivatives of this compound can act as efficient electron transport materials in organic light-emitting diodes (OLEDs), highlighting its potential in next-generation display technologies.

In the realm of pharmacology, 1H-pyrano[3,4-c]pyridin-4-one has shown promise as a lead compound for drug development. Its structural features allow for interactions with various biological targets, including enzymes and receptors. For example, researchers have investigated its inhibitory effects on kinases involved in cancer pathways. Preclinical studies suggest that certain derivatives exhibit potent anti-proliferative activity against cancer cell lines while demonstrating low toxicity to normal cells.

Another area where 1H-pyrano[3,4-c]pyridin-4-one has shown potential is in the development of antibacterial agents. Given the growing threat of antibiotic resistance, there is an urgent need for novel compounds with bactericidal properties. Recent research indicates that certain analogs of this compound possess potent activity against multidrug-resistant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the importance of further exploring the medicinal chemistry potential of this compound.

The structural flexibility of 1H-pyrano[3,4-c]pyridin-4-one also lends itself to applications in materials science. For instance, derivatives of this compound have been used as building blocks for constructing supramolecular assemblies and functional polymers. These materials exhibit unique properties such as stimuli-responsive behavior and self-healing capabilities, which could find applications in sensors and adaptive materials.

Looking ahead, ongoing research into 1H-pyrano[3,4-c]pyridin-4-one is focused on expanding its functionalization possibilities while maintaining its core structural integrity. Chemists are exploring new synthetic routes that allow for greater diversity in substituent patterns, which could unlock new functionalities. Additionally, computational modeling techniques are being employed to predict the behavior of this compound under various conditions, aiding in the design of more effective derivatives.

In conclusion, 1H-pyrano[3,4-c]pyridin-4-one (CAS No. 2306262-21-3) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and reactivity make it a valuable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in both academic research and industrial innovation.